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Compound of Interest

D-Valine methyl ester
Compound Name:
hydrochloride

Cat. No.: B613182

For laboratory professionals, including researchers, scientists, and those in drug development,
the proper disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. This guide provides detailed, step-by-step procedures for the safe
disposal of D-Valine methyl ester hydrochloride, ensuring compliance with safety regulations
and minimizing environmental impact.

Key Safety and Handling Information

D-Valine methyl ester hydrochloride is a chemical compound that requires careful handling.
While it is not classified as hazardous under OSHA 2012 Hazard Communication Standard (29
CFR 1910.1200), some safety data sheets (SDS) indicate that it may cause skin and eye
irritation, and could be harmful if inhaled or swallowed.[1][2][3] Therefore, adherence to proper
personal protective equipment (PPE) protocols is essential.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Splash goggles or chemical safety goggles.[1]

Hand Protection: Wear appropriate protective gloves.

Body Protection: A full lab coat or suit is recommended.[1]

Respiratory Protection: In case of dust formation, a dust respirator should be used.[1]
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Quantitative Data

The following table summarizes the key physical and chemical properties of D-Valine methyl
ester hydrochloride.

Property Value Source

Appearance White crystalline solid/powder [2][41[5]
Odorless / No information

Odor _ [21[41[5]
available

Melting Point 112 -114°C/233.6-237.2°F [2]

Molecular Formula C6H14CINO2 [1]

- Stable under recommended
Stability N [1]
storage conditions.

Oxides of carbon (CO, CO2),
nitrogen oxides (NOx), and [1]
hydrogen chloride (HCI).

Hazardous Decomposition
Products

Toxicity data (LD50/LC50) is not readily available for this compound.[6]

Step-by-Step Disposal Protocol

The proper disposal of D-Valine methyl ester hydrochloride must always be in accordance
with federal, state, and local environmental control regulations.[1][6] The following protocol
provides a general guideline for safe disposal.

Experimental Workflow for Disposal
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Preparation

1. Assess Waste Type

(e.g., Unused Product, Contaminated Material, Spill)

;

& Institutional SOPs

2. Consult Local Regulations

;

3. Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Containment & Collectior

v

4. For Spills:
- Avoid generating dust
- Use appropriate tools (e.g., shovel, scoop)

- Keep in original or suitable, labeled container

5. For Unused Product:

'

6. Place waste into a designated,
sealed, and clearly labeled waste container

.

Final Disposal

7. Store waste container in a cool, dry,
well-ventilated area away from incompatible materials

'

8. Arrange for pickup by certified
hazardous waste disposal service

'

[ 9. Complete all necessary waste disposal documentation j

%

Click to download full resolution via product page

Caption: Disposal workflow for D-Valine methyl ester hydrochloride.
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Detailed Methodologies

1. Waste Assessment and Regulatory Consultation:
» Objective: To determine the nature of the waste and the specific regulations that apply.
e Procedure:

o Identify whether the waste is unused product, a contaminated item (e.qg., filter paper,
gloves), or the result of a spill cleanup.

o Consult your institution's Standard Operating Procedures (SOPs) for chemical waste
disposal.

o Review federal, state, and local regulations to ensure full compliance. These regulations
will dictate the specific requirements for packaging, labeling, and disposal.

2. Spill Management:

o Objective: To safely clean up and contain any spills of D-Valine methyl ester
hydrochloride.

e Procedure:
o Ensure the area is well-ventilated.

o Wearing the appropriate PPE, carefully sweep or scoop up the spilled solid material.[1][3]

[6]
o Avoid actions that could generate dust. If necessary, a dust suppressant may be used.
o Place the collected material into a suitable, sealable container for waste disposal.[3][6]
3. Packaging and Labeling:
» Objective: To safely package and label the waste for disposal.

e Procedure:
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o Use a container that is compatible with the chemical. The original container is often a good
choice for unused product.

o Ensure the container is tightly sealed to prevent leaks or spills.

o Clearly label the container with the chemical name ("D-Valine methyl ester
hydrochloride"), the appropriate hazard warnings (if any are required by local
regulations), and the date of waste generation.

4. Storage and Final Disposal:
o Objective: To store the waste safely pending final disposal.
e Procedure:

o Store the sealed and labeled waste container in a designated chemical waste storage
area. This area should be cool, dry, and well-ventilated.

o Keep the waste away from incompatible materials, such as strong oxidizing agents.[5]

o Arrange for the collection of the waste by your institution's environmental health and safety
department or a licensed chemical waste disposal contractor.

o Maintain accurate records of the waste generated and its disposal, as required by your
institution and local regulations.

By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of D-Valine methyl ester hydrochloride, contributing to a secure and
environmentally responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b613182#d-valine-methyl-ester-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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